dimethyl 2-(1H-benzimidazol-2-yl)-2,5-diphenyl-2,3-dihydro-3,4-thiophenedicarboxylate
dimethyl 2-(1H-benzimidazol-2-yl)-2,5-diphenyl-2,3-dihydro-3,4-thiophenedicarboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0802031
InChI:
InChI=1S/C27H22N2O4S/c1-32-24(30)21-22(25(31)33-2)27(18-13-7-4-8-14-18,34-23(21)17-11-5-3-6-12-17)26-28-19-15-9-10-16-20(19)29-26/h3-16,22H,1-2H3,(H,28,29)/t22-,27-/m0/s1
SMILES:
COC(=O)C1C(=C(SC1(C2=CC=CC=C2)C3=NC4=CC=CC=C4N3)C5=CC=CC=C5)C(=O)OC
Molecular Formula:
C27H22N2O4S
Molecular Weight:
470.5 g/mol
dimethyl 2-(1H-benzimidazol-2-yl)-2,5-diphenyl-2,3-dihydro-3,4-thiophenedicarboxylate
CAS No.:
Cat. No.: VC0802031
Molecular Formula: C27H22N2O4S
Molecular Weight: 470.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C27H22N2O4S |
|---|---|
| Molecular Weight | 470.5 g/mol |
| IUPAC Name | dimethyl (2R,3S)-2-(1H-benzimidazol-2-yl)-2,5-diphenyl-3H-thiophene-3,4-dicarboxylate |
| Standard InChI | InChI=1S/C27H22N2O4S/c1-32-24(30)21-22(25(31)33-2)27(18-13-7-4-8-14-18,34-23(21)17-11-5-3-6-12-17)26-28-19-15-9-10-16-20(19)29-26/h3-16,22H,1-2H3,(H,28,29)/t22-,27-/m0/s1 |
| Standard InChI Key | ZQFJBBIBLOVBDN-CUNXSJBXSA-N |
| Isomeric SMILES | COC(=O)[C@@H]1C(=C(S[C@]1(C2=CC=CC=C2)C3=NC4=CC=CC=C4N3)C5=CC=CC=C5)C(=O)OC |
| SMILES | COC(=O)C1C(=C(SC1(C2=CC=CC=C2)C3=NC4=CC=CC=C4N3)C5=CC=CC=C5)C(=O)OC |
| Canonical SMILES | COC(=O)C1C(=C(SC1(C2=CC=CC=C2)C3=NC4=CC=CC=C4N3)C5=CC=CC=C5)C(=O)OC |
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